5-HT Receptor Modulator
  • Brilaroxazine
    Brilaroxazine
    • Cat. No.:
    • B606366
    • CAS No.:
    • 1239729-06-6
    • Molecular Formula:
    • C22H25Cl2N3O3
    • Molecular Weight:
    • 450.4 g/mol
    Description
    Brilaroxazine (RP5063) is an investigational atypical antipsychotic which is under development by Reviva Pharmaceuticals for the treatment of schizophrenia and schizoaffective disorder. Reviva Pharmaceuticals al...
    - +
  • (+)-Norcisapride
    (+)-Norcisapride
    • Cat. No.:
    • B1209443
    • CAS No.:
    • 83863-69-8
    • Molecular Formula:
    • C14H20ClN3O3
    • Molecular Weight:
    • 313.78 g/mol
    Description
    TICALOPRIDE is a small molecule drug with a maximum clinical trial phase of II.
    - +
  • Cinitapride tartrate
    Cinitapride tartrate
    • Cat. No.:
    • B1238653
    • CAS No.:
    • 1207859-16-2
    • Molecular Formula:
    • C25H36N4O10
    • Molecular Weight:
    • 552.6 g/mol
    Description
    Cinitapride tartrate, also known as Cinitapride tartrate, is a useful research compound. Its molecular formula is C25H36N4O10 and its molecular weight is 552.6 g/mol. The purity is usually 95%.
    BenchChem of...
    - +
  • Clozapine
    Clozapine
    • Cat. No.:
    • B1669256
    • CAS No.:
    • 5786-21-0
    • Molecular Formula:
    • C18H19ClN4
    • Molecular Weight:
    • 326.8 g/mol
    Description
    Clozapine is an Atypical Antipsychotic.
    Clozapine was the first atypical antipsychotic approved for treatment of schizophrenia. Because it is associated with severe and potentially fatal side effects (agranulocytosis), its use is restricted to refractory schizophrenia, and monitoring during therapy is required. Clozapine therapy is associated with serum aminotransferase elevations and in rare instances has been linked to clinically apparent acute liver injury.
    Clozapine is a synthetic dibenzo-diazepine derivative, atypical antipsychotic Clozapine blocks several neurotransmitter receptors in the brain (dopamine type 4, serotonin type 2, norepinephrine, acetylcholine, and histamine receptors). Unlike traditional antipsychotic agents, it weakly blocks dopamine type 2 receptors. It relieves schizophrenic symptoms (hallucinations, delusions, dementia). (NCI04)
    CLOZAPINE is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 1989 and has 3 approved and 6 investigational indications. This drug has a black box warning from the FDA.
    A tricylic dibenzodiazepine, classified as an atypical antipsychotic agent. It binds several types of central nervous system receptors, and displays a unique pharmacological profile. Clozapine is a serotonin antagonist, with strong binding to 5-HT 2A/2C receptor subtype. It also displays strong affinity to several dopaminergic receptors, but shows only weak antagonism at the dopamine D2 receptor, a receptor commonly thought to modulate neuroleptic activity. Agranulocytosis is a major adverse effect associated with administration of this agent."> Clozapine is a benzodiazepine that is 5H-dibenzo[b,e][1,4]diazepine substituted by a chloro group at position 8 and a 4-methylpiperazin-1-yl group at position 11. It is a second generation antipsychotic used in ...
    - +
  • Desmethyl cariprazine
    Desmethyl cariprazine
    • Cat. No.:
    • B1670298
    • CAS No.:
    • 839712-15-1
    • Molecular Formula:
    • C20H30Cl2N4O
    • Molecular Weight:
    • 413.4 g/mol
    Description
    Desmethyl Cariprazine Hydrochloride is a derivative of Cariprazine (C183490) which is an orally active D2/D3 dopamine receptor antagonist (1,2,3). Cariprazine is an antipsychotic drug candidate for the potential...
    - +
  • Piromelatine
    Piromelatine
    • Cat. No.:
    • B1678460
    • CAS No.:
    • 946846-83-9
    • Molecular Formula:
    • C17H16N2O4
    • Molecular Weight:
    • 312.32 g/mol
    Description
    Piromelatine has been used in trials studying the treatment of Alzheimer's Disease.
    PIROMELATINE is a small molecule drug with a maximum clinical trial phase of II (across all indications) and has 2 investiga...
    - +
  • Cariprazine D6
    Cariprazine D6
    • Cat. No.:
    • B3026031
    • CAS No.:
    • Molecular Formula:
    • C21H32Cl2N4O
    • Molecular Weight:
    • 433.4 g/mol
    Description
    Cariprazine-d6 is intended for use as an internal standard for the quantification of cariprazine by GC- or LC-MS. Cariprazine is an atypical antipsychotic. It binds to dopamine D2L, D2S, and D3 receptors, the se...
    - +
  • (+)-Norcisapride
    (+)-Norcisapride
    • Cat. No.:
    • B3420809
    • CAS No.:
    • 202590-69-0
    • Molecular Formula:
    • C14H20ClN3O3
    • Molecular Weight:
    • 313.78 g/mol
    Description
    TICALOPRIDE is a small molecule drug with a maximum clinical trial phase of II.
    - +
  • UNC9994
    UNC9994
    • Cat. No.:
    • B8488035
    • CAS No.:
    • Molecular Formula:
    • C21H22Cl2N2OS
    • Molecular Weight:
    • 421.4 g/mol
    Description
    UNC9994 is a useful research compound. Its molecular formula is C21H22Cl2N2OS and its molecular weight is 421.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality UNC9994 suitable for many rese...
    - +
  • JPC0323
    JPC0323
    • Cat. No.:
    • B10860677
    • CAS No.:
    • 5972-45-2
    • Molecular Formula:
    • C22H43NO4
    • Molecular Weight:
    • 385.6 g/mol
    Description
    JPC0323 is a useful research compound. Its molecular formula is C22H43NO4 and its molecular weight is 385.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality JPC0323 suitable for many research...
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img